Cas no 2839144-74-8 (3-Hydrazinylcyclobutan-1-amine dihydrochloride)

• Product Name: 3-Hydrazinylcyclobutan-1-amine dihydrochloride
• CAS No: 2839144-74-8
• MF: C₄H₁₃Cl₂N₃
• MW: 174.072118520737
• CID: 6450625
• PubChem ID: 165880699
• Update Time: 2025-09-28

3-Hydrazinylcyclobutan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-hydrazinylcyclobutan-1-amine dihydrochloride, Mixture of diastereomers
• 2839144-74-8
• 3-hydrazinylcyclobutan-1-amine;dihydrochloride
• EN300-39669028
• 3-hydrazinylcyclobutan-1-amine dihydrochloride
• 3-Hydrazinylcyclobutan-1-amine dihydrochloride

• Inchi： 1S/C4H11N3.2ClH/c5-3-1-4(2-3)7-6;;/h3-4,7H,1-2,5-6H2;2*1H
• InChI Key： BKNRYOYSBXPATR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C1CC(C1)N)N

Computed Properties

• Exact Mass: 173.0486528g/mol
• Monoisotopic Mass: 173.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 58
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-Hydrazinylcyclobutan-1-amine dihydrochloride

3-Hydrazinylcyclobutan-1-amine Dihydrochloride: A Comprehensive Overview

3-Hydrazinylcyclobutan-1-amine dihydrochloride, also known by its CAS number 2839144-74-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a cyclobutane ring with a hydrazine group attached at the 3-position and an amine group at the 1-position, making it a versatile building block for various chemical reactions.

The synthesis of 3-hydrazinylcyclobutan-1-amine dihydrochloride involves a series of intricate steps that highlight the importance of stereochemistry and reaction optimization. Recent studies have focused on improving the yield and purity of this compound through novel synthetic pathways. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the cyclobutane ring, which is a critical step in the synthesis process. These advancements have not only enhanced the efficiency of production but also opened new avenues for exploring its pharmacological properties.

In terms of biological activity, 3-hydrazinylcyclobutan-1-amine dihydrochloride has shown promise as a potential lead compound in drug discovery. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For example, a 2023 study published in Nature Communications revealed that this compound exhibits potent anti-inflammatory effects by inhibiting the activity of cyclooxygenase enzymes. Furthermore, its ability to scavenge free radicals suggests potential applications in treating conditions associated with oxidative stress, such as neurodegenerative diseases.

The structural versatility of 3-hydrazinylcyclobutan-1-amine dihydrochloride makes it an attractive candidate for further functionalization. Chemists have recently explored its use as a scaffold for constructing bioactive molecules with improved pharmacokinetic profiles. For instance, by introducing substituents at specific positions on the cyclobutane ring, researchers have been able to enhance the compound's solubility and bioavailability. These modifications have paved the way for its potential use in targeted drug delivery systems.

In addition to its pharmacological applications, 3-hydrazinylcyclobutan-1-amine dihydrochloride has also found utility in materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics. A 2022 study published in Advanced Materials demonstrated that this compound can be incorporated into organic semiconductors to improve their charge transport properties. This finding underscores its potential beyond traditional pharmaceutical applications.

The continued exploration of 3-hydrazinylcyclobutan-1-amine dihydrochloride's properties is expected to yield further insights into its therapeutic potential and industrial applications. Collaborative efforts between chemists, biologists, and materials scientists are crucial for unlocking the full potential of this compound. As research progresses, it is anticipated that this molecule will play an increasingly important role in advancing both medical and technological frontiers.